Cas no 64003-50-5 (Salinomycin, 20-deoxy-)

Salinomycin, 20-deoxy- structure
Salinomycin, 20-deoxy- structure
Product Name:Salinomycin, 20-deoxy-
CAS No:64003-50-5
MF:C42H70O10
MW:734.9992146492
CID:515020
PubChem ID:198464
Update Time:2025-04-19

Salinomycin, 20-deoxy- Chemical and Physical Properties

Names and Identifiers

    • Salinomycin, 20-deoxy-
    • 2-[6-[6-[3-(5-ethyl-5-hydroxy-6-methyloxan-2-yl)-3,10,12-trimethyl-4,6,8-trioxadispiro[4.1.5<sup>7</sup>.3<sup>5</sup>]pentadec-13-en-9-yl]-3-hydroxy-4-methyl-5-oxooctan-2-yl]-5-methyloxan-2-yl]butano
    • 20-Deoxysalinomycin
    • 2-(6-{6-[2-(5-Ethyl-5-hydroxy-6-methyloxan-2-yl)-2,10,12-trimethyl-1,6,8-trioxadispiro[4.1.5~7~.3~5~]pentadec-13-en-9-yl]-3-hydroxy-4-methyl-5-oxooctan-2-yl}-5-methyloxan-2-yl)butanoic acid
    • 64003-50-5
    • XLVIXTBNHCWLTO-UHFFFAOYSA-N
    • Antibiotic SY 1
    • SY-1
    • 2-[6-[6-[3-(5-ethyl-5-hydroxy-6-methyloxan-2-yl)-3,10,12-trimethyl-4,6,8-trioxadispiro[4.1.57.35]pentadec-13-en-9-yl]-3-hydroxy-4-methyl-5-oxooctan-2-yl]-5-methyloxan-2-yl]butanoic acid
    • DTXSID70981913
    • Inchi: 1S/C42H70O10/c1-11-30(38(45)46)32-16-15-24(4)36(49-32)28(8)34(43)27(7)35(44)31(12-2)37-25(5)23-26(6)42(50-37)19-14-18-41(52-42)22-21-39(10,51-41)33-17-20-40(47,13-3)29(9)48-33/h14,19,24-34,36-37,43,47H,11-13,15-18,20-23H2,1-10H3,(H,45,46)
    • InChI Key: XLVIXTBNHCWLTO-UHFFFAOYSA-N
    • SMILES: O1C2(CC=CC3(C(C)CC(C)C(C(CC)C(C(C)C(C(C)C4C(C)CCC(C(C(=O)O)CC)O4)O)=O)O3)O2)CCC1(C)C1CCC(CC)(C(C)O1)O

Computed Properties

  • Exact Mass: 734.4971
  • Monoisotopic Mass: 734.497
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 12
  • Complexity: 1290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 17
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • Density: 1.15
  • Boiling Point: 804.6°Cat760mmHg
  • Flash Point: 232°C
  • Refractive Index: 1.54
  • PSA: 140.98
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